Cas no 2581762-99-2 (rac-(1R,2R)-2-(fluoromethyl)cyclobutane-1-carboxylic acid, trans)

• Product Name: rac-(1R,2R)-2-(fluoromethyl)cyclobutane-1-carboxylic acid, trans
• CAS No: 2581762-99-2
• MF: C₆H₉FO₂
• MW: 132.132865667343
• MDL: MFCD32852457
• CID: 5671336
• PubChem ID: 96581648
• Update Time: 2025-10-08

rac-(1R,2R)-2-(fluoromethyl)cyclobutane-1-carboxylic acid, trans Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-2-(Fluoromethyl)cyclobutane-1-carboxylic acid
• 2490314-43-5
• 2581762-99-2
• Rel-(1R,2R)-2-(fluoromethyl)cyclobutane-1-carboxylic acid
• EN300-27114572
• rac-(1R,2R)-2-(fluoromethyl)cyclobutane-1-carboxylic acid
• rac-(1R,2R)-2-(fluoromethyl)cyclobutane-1-carboxylic acid, trans

• MDL： MFCD32852457
• Inchi： 1S/C6H9FO2/c7-3-4-1-2-5(4)6(8)9/h4-5H,1-3H2,(H,8,9)/t4-,5+/m0/s1
• InChI Key： JSBNCJNDZUIZTP-CRCLSJGQSA-N
• SMILES： FC[C@@H]1CC[C@H]1C(=O)O

Computed Properties

• Exact Mass: 132.05865769g/mol
• Monoisotopic Mass: 132.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 37.3Ų

Additional information on rac-(1R,2R)-2-(fluoromethyl)cyclobutane-1-carboxylic acid, trans

Recent Advances in the Study of rac-(1R,2R)-2-(fluoromethyl)cyclobutane-1-carboxylic acid, trans (CAS: 2581762-99-2)

The compound rac-(1R,2R)-2-(fluoromethyl)cyclobutane-1-carboxylic acid, trans (CAS: 2581762-99-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated cyclobutane derivative is being explored for its potential applications in drug discovery, particularly as a building block for novel therapeutics. Recent studies have focused on its synthesis, stereochemistry, and biological activity, shedding light on its unique properties and potential therapeutic value.

A key area of investigation has been the stereoselective synthesis of this compound. Researchers have developed innovative synthetic routes to obtain rac-(1R,2R)-2-(fluoromethyl)cyclobutane-1-carboxylic acid, trans with high enantiomeric purity. These methods often involve asymmetric hydrogenation or enzymatic resolution techniques, which are critical for ensuring the compound's pharmacological efficacy. The fluoromethyl group in particular has been noted for its ability to influence the compound's metabolic stability and binding affinity to biological targets.

In terms of biological activity, preliminary studies suggest that rac-(1R,2R)-2-(fluoromethyl)cyclobutane-1-carboxylic acid, trans may serve as a valuable intermediate in the development of enzyme inhibitors. Its cyclobutane ring structure, combined with the strategic placement of the fluorine atom, makes it a promising candidate for modulating protein-protein interactions. Recent in vitro assays have demonstrated its potential in targeting specific enzymes involved in inflammatory pathways, though further in vivo studies are needed to validate these findings.

Another notable aspect of this compound is its application in positron emission tomography (PET) imaging. The fluorine-18 isotope can be incorporated into the fluoromethyl group, enabling the development of radiolabeled probes for diagnostic purposes. This approach has been explored in preclinical models to visualize disease biomarkers, with promising results in oncology and neurology research.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of rac-(1R,2R)-2-(fluoromethyl)cyclobutane-1-carboxylic acid, trans. Researchers are actively investigating formulation strategies to improve its bioavailability and reduce potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical applications.

In conclusion, rac-(1R,2R)-2-(fluoromethyl)cyclobutane-1-carboxylic acid, trans represents a versatile and promising scaffold in medicinal chemistry. Its unique structural features and emerging biological activities position it as a compelling subject for future research. Continued exploration of its synthetic methodologies, mechanism of action, and therapeutic potential will likely yield significant contributions to the field of chemical biology and drug development.